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Compound of Interest

Compound Name: 4-Nonanol

Cat. No.: B1584833

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonanol (CAS 5932-79-6), a
secondary alcohol with applications in various scientific and industrial fields. This document
details its physicochemical properties, provides experimental protocols for its synthesis and
analysis, and explores its potential relevance in biological and pharmaceutical research.

Core Concepts: Molecular Identity and Properties

4-Nonanol, also known as nonan-4-ol, is a secondary alcohol where a hydroxyl group is
attached to the fourth carbon of a nine-carbon chain.[1] Its fundamental properties are
summarized below.

Physicochemical Data
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Property Value Source
Molecular Formula CoH200 [1112]
Molecular Weight 144.25 g/mol [1][2]
IUPAC Name nonan-4-ol [1]

CAS Number 5932-79-6 [1]
Appearance Colorlfass- to almost colorless 3]

clear liquid

Density 0.82 g/cm?3 at 20°C [3]
Boiling Point 192-195°C [3]
Flash Point 74°C [3]

Solubility in Water

0.374 g/L (insoluble)

[3]

pKa

15.44 £ 0.20 (Predicted)

[3]

Synthesis of 4-Nonanol

The synthesis of 4-Nonanol can be achieved through the reduction of the corresponding
ketone, 4-nonanone. A common and effective method for this transformation is through a
Grignard reaction, followed by reduction. Below is a generalized protocol for the synthesis of a
secondary alcohol like 4-Nonanol.

Experimental Protocol: Synthesis via Grighard Reaction
and Reduction

This protocol is adapted from standard Grignard reaction procedures.[4]
Materials and Reagents:
e 1-Bromopropane

e Magnesium turnings
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e Hexanal

e Anhydrous diethyl ether

e 1 M Hydrochloric acid (HCI)

o Saturated aqueous sodium bicarbonate (NaHCOs)
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Reducing agent (e.g., Sodium borohydride)

e Methanol

Procedure:

e Grignard Reagent Formation:

o All glassware must be oven-dried and assembled under an inert atmosphere (e.g.,
nitrogen or argon) to prevent moisture contamination.

o In a three-neck flask equipped with a dropping funnel and a condenser, place magnesium
turnings.

o Dissolve 1-bromopropane in anhydrous diethyl ether and add it to the dropping funnel.

o Add a small amount of the 1-bromopropane solution to the magnesium turnings to initiate
the reaction. Gentle heating or the addition of an iodine crystal may be necessary.

o Once the reaction starts (indicated by bubbling and disappearance of the iodine color),
add the remaining 1-bromopropane solution dropwise to maintain a gentle reflux.[4]

o After the addition is complete, reflux the mixture for an additional 30-60 minutes.
e Reaction with Aldehyde:

o Dissolve hexanal in anhydrous diethyl ether.
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o Cool the Grignard reagent solution in an ice bath.

o Add the hexanal solution dropwise from the dropping funnel. This reaction is exothermic;
control the addition rate to maintain a gentle reflux.

o After the addition, stir the reaction mixture at room temperature for 1-2 hours.

o Workup and Purification:

o Quench the reaction by slowly adding 1 M HCI while cooling the flask in an ice bath.

[¢]

Transfer the mixture to a separatory funnel. The desired product will be in the ether layer.

[¢]

Separate the layers and extract the aqueous layer twice more with diethyl ether.

[e]

Combine the organic layers and wash with saturated NaHCOs solution, followed by brine.

o

Dry the organic layer over anhydrous MgSOua, filter, and remove the solvent using a rotary
evaporator to obtain crude 4-nonanol.

 Purification (Optional):

o The crude product can be further purified by vacuum distillation or flash column
chromatography.
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Synthesis of 4-Nonanol via Grignard Reaction
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Workflow for the synthesis of 4-Nonanol.

Analytical Methods: GC-MS
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Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation,
identification, and quantification of volatile and semi-volatile compounds like 4-Nonanol.

Experimental Protocol: GC-MS Analysis

This protocol is based on general procedures for the analysis of alcohols and other volatile
organic compounds.[5][6]

Sample Preparation:

» Standard Preparation: Prepare a stock solution of 4-Nonanol in a suitable solvent (e.g.,
methanol or hexane). Create a series of dilutions to generate a calibration curve.

e Sample Extraction (if in a matrix):

o Liquid Samples (e.qg., biological fluids): Perform a liquid-liquid extraction with a non-polar
solvent like hexane or use solid-phase microextraction (SPME).[7]

o Solid Samples: Use headspace sampling or solvent extraction followed by cleanup steps.

[7]

Instrumentation and Parameters:
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Parameter

Setting

Gas Chromatograph

Agilent 7890B GC System (or equivalent)

Mass Spectrometer

Agilent 5977A MSD (or equivalent)

DB-5ms (30 m x 0.25 mm ID, 0.25 pm film

GC Column
thickness) or equivalent non-polar column
Injector Temperature 250°C
Injection Volume 1puL
Injection Mode Splitless

Carrier Gas

Helium at a constant flow rate of 1 mL/min

Oven Temperature Program

Initial temperature of 50°C, hold for 5 min, then
ramp to 250°C at 10°C/min, hold for 10 min.

MS Interface Temperature

250°C

lon Source Temperature

200°C

lonization Mode

Electron lonization (El) at 70 eV

Mass Scan Range

35-335 amu

Data Acquisition Mode

Full Scan and/or Selected lon Monitoring (SIM)

Data Analysis:

« Identification: Compare the retention time and mass spectrum of the analyte with that of a
pure 4-Nonanol standard. The mass spectrum can also be compared against a spectral
library (e.g., NIST).

e Quantification: Use the calibration curve generated from the standards to determine the
concentration of 4-Nonanol in the sample.
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GC-MS Analysis Workflow for 4-Nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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